Cas no 99-49-0 (Carvone)

• Product name: Carvone
• CAS No: 99-49-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00062996
• CID: 805026

Carvone Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-enone
• 2-Cyclohexen-1-one,2-methyl-5-(1-methylethenyl)-
• p-Mentha-6,8-dien-2-one
• (RS)-5-isopropenyl-2-methylcyclohex-2-en-1-one
• (RS)-p-mentha-6,8-dien-2-one
• 2-methyl-5-(1-methylethenyl)-2-cyclohexen-1-one
• Carvone100µg
• 1-carvone
• DL-Carvone
• Karvon
• Limonen-6-one
• NSC 6275
• p-Mentha-1(6),8-dien-2-one
• Carvone natural
• 2-Methyl-5-isopropenyl-2-cyclohexenone
• Carvol
• D-Cavone
• Carvone (natural)
• 2-Cyclohexen-1-one, 2-methyl-5-(1-methylethenyl)-
• Carvone [ISO]
• 6,8(9)-p-Menthadien-2-one
• FEMA Number 2249
• 6,8-p-Menthadien-2-on
• FEMA No. 2249
• (+/-)-carvone
• d-p-Mentha-1(6),8-dien-2-one
• (R)-Carvone
• 2-methyl-5-prop-1-en-2-
• Carvone

• MDL： MFCD00062996
• Inchi： 1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9H,1,5-6H2,2-3H3
• InChI Key： ULDHMXUKGWMISQ-UHFFFAOYSA-N
• SMILES： O=C1C(C([H])([H])[H])=C([H])C([H])([H])C([H])(C(=C([H])[H])C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 150.10400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless to yellowish liquid. The aroma of caraway seed and dill oil.
• Density: 0.963 g/cm3 (15 ºC)
• Melting Point: 230 ºC
• Boiling Point: 232 ºC (760.0 Torr)
• Flash Point: 88.9±0.0 ºC,
• Refractive Index: 1.710
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.48790
• FEMA: 2249
• Solubility: It is easily soluble in ethanol, acetone, chloroform and other organic solvents, but poorly soluble in water and glycerol.

Carvone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C

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